N1-Methylcyclohexane-1,4-diamine

• IUPAC Name: 4-N-methylcyclohexane-1,4-diamine
• InChI: InChI=1S/C7H16N2/c1-9-7-4-2-6(8)3-5-7/h6-7,9H,2-5,8H2,1H3
• InChI Key: OBLKGLNRMMXCFW-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCC(CC1)N
• Molecular Formula: C7H16N2
• DSSTOX Substance ID: DTXSID70620390
• Molecular Weight: 128.22 g/mol
• CAS No.: 15803-59-5, 38362-02-6

Description

N1-Methylcyclohexane-1,4-diamine is a useful research compound. Its molecular formula is C7H16N2 and its molecular weight is 128.22 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Pharmaceutical Applications

N1-Methylcyclohexane-1,4-diamine serves as a crucial intermediate in the synthesis of various biologically active compounds. Its amino groups facilitate numerous modifications, leading to the development of molecules with enhanced pharmacological properties.

Case Studies

• Synthesis of Drug Candidates :
  • Researchers have utilized this compound in synthesizing compounds targeting conditions such as cancer and bacterial infections. The compound's ability to form stable intermediates allows for the creation of complex drug architectures.
• Bioactive Compound Development :
  • The compound is instrumental in developing bioactive compounds that exhibit anti-inflammatory and antimicrobial activities. Its structural features enable the design of molecules that can interact effectively with biological targets.

Agrochemical Applications

In agrochemistry, this compound is employed in the synthesis of pesticides, herbicides, and fungicides. Its structural properties contribute to the formulation of agrochemicals that are both effective and environmentally friendly.

Application Highlights

• Pesticide Formulation :
  • The compound's reactivity allows for the modification of existing pesticide frameworks, enhancing their efficacy against a broader range of pests while minimizing ecological impact.
• Herbicide Development :
  • This compound has been used to develop novel herbicides that target specific weed species without harming crops.

Materials Science Applications

This compound is also valuable in materials science for synthesizing polymers and functional materials.

Key Uses

• Polymer Synthesis :
  • The compound acts as a building block for creating polyamides and other polymers with desirable mechanical properties. These materials are used in coatings, adhesives, and various industrial applications.
• Dye Production :
  • It is involved in synthesizing dyes that exhibit vibrant colors and stability under various environmental conditions.

Data Table: Summary of Applications

Application Area	Specific Uses	Key Benefits
Pharmaceuticals	Drug synthesis, bioactive compounds	Enhanced pharmacological properties
Agrochemicals	Pesticides, herbicides	Improved efficacy and environmental safety
Materials Science	Polymers, dyes	Tailored mechanical properties

Synthesis routes and methods I

Procedure details

Amine 1 (15.0 g, 0.7 mol) was added slowly over 45 min to a 1N solution of lithium aluminium hydride in THF (450 mL, 0.36 mol) under nitrogen. The mixture was stirred for 30 min at room temperature, then heated at reflux for 5-6 hours under nitrogen. Water (13.2 mL) was added to the mixture followed by 15% aqueous sodium hydroxide (13.2 mL), and water (39.7 mL). The mixture was then stirred for 15-30 min. The solid was filtered off and washed with t-butylmethyl ether (200 mL), dichloromethane (200 mL), and t-butylmethyl ether (200 mL). The organic extracts were collected, dried (MgSO4), and filtered. The drying agent was then washed with dichloromethane and the organic extracts combined and concentrated in vacuo to give the title compound 2 (7.52 g, 84%) as a pale yellow solid: δH (360 MHz: CDCl3) 1.04-1.20 (q, 4H), 1.51 (br s, 3H), 1.80-1.96 (m, 4H), 2.25-2.35 (m, 1H), 2.41 (s, 3H), 2.61-2.72 (m, 1H).

Synthesis routes and methods II

Procedure details